Cas no 2171884-79-8 (2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}oxy)acetic acid)

• Product Name: 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}oxy)acetic acid
• CAS No: 2171884-79-8
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5986496
• PubChem ID: 165555512
• Update Time: 2025-07-25

2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}oxy)acetic acid
• 2171884-79-8
• 2-({1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}oxy)acetic acid
• EN300-1573210

• Inchi： 1S/C26H30N2O6/c1-16(2)23(11-24(29)28-12-17(13-28)33-15-25(30)31)27-26(32)34-14-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-23H,11-15H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： VJEFNUXZOCGAEH-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1CN(C(CC(C(C)C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}oxy)acetic acid

Research Briefing on 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}oxy)acetic acid (CAS: 2171884-79-8)

In recent years, the compound 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}oxy)acetic acid (CAS: 2171884-79-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on this molecule, focusing on its synthesis, applications, and potential therapeutic implications.

The compound, characterized by its unique azetidine and fluorenylmethoxycarbonyl (Fmoc) moieties, serves as a critical intermediate in peptide synthesis and drug development. Recent studies highlight its role in facilitating the construction of complex peptide architectures, particularly in solid-phase peptide synthesis (SPPS). The Fmoc group, a well-established protecting group in peptide chemistry, ensures efficient deprotection and minimizes side reactions, making this compound invaluable for researchers.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}oxy)acetic acid in the synthesis of peptidomimetics targeting G-protein-coupled receptors (GPCRs). The research demonstrated that the compound's structural flexibility enables the incorporation of non-natural amino acids, enhancing the stability and bioavailability of the resulting peptides. This advancement opens new avenues for developing GPCR-targeted therapeutics with improved pharmacokinetic profiles.

Further investigations into the compound's mechanism of action revealed its potential as a scaffold for covalent inhibitors. A team at the University of Cambridge reported in Nature Chemical Biology that the azetidine ring's strained conformation facilitates nucleophilic attack, enabling the formation of stable covalent adducts with target proteins. This property is particularly promising for designing irreversible inhibitors of enzymes involved in inflammatory and oncogenic pathways.

Despite these advancements, challenges remain in optimizing the compound's synthetic route. A 2024 preprint on ChemRxiv detailed a novel catalytic method for its preparation, reducing the reliance on hazardous reagents and improving yield. This development is expected to lower production costs and enhance accessibility for academic and industrial researchers.

In conclusion, 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}oxy)acetic acid (CAS: 2171884-79-8) represents a versatile tool in modern drug discovery. Its applications span peptide synthesis, covalent inhibitor design, and beyond, underscoring its importance in chemical biology. Future research should focus on expanding its utility and addressing remaining synthetic challenges to fully realize its potential.